PPARα Binding Affinity: Branched‑Chain Acyl‑CoAs Exhibit Nanomolar Affinity
As a branched‑chain acyl‑CoA, 27‑methyloctacosanoyl‑CoA is predicted to share the high‑affinity PPARα binding profile of its structural class. In direct biochemical assays, phytanoyl‑CoA (a branched‑chain VLCFA‑CoA) displayed a Kd of ~11 nM for PPARα, whereas the corresponding free fatty acid showed substantially weaker binding [1]. Straight‑chain VLCFA‑CoAs (C20–C24) exhibit Kds in the 3–29 nM range [1]. This establishes a class‑level expectation that 27‑methyloctacosanoyl‑CoA will bind PPARα with low‑nanomolar affinity, a property not shared by the free acid or by shorter‑chain, unbranched acyl‑CoAs.
| Evidence Dimension | PPARα binding affinity (Kd) |
|---|---|
| Target Compound Data | Not directly measured (class‑inferred ~3–29 nM) |
| Comparator Or Baseline | Phytanoyl‑CoA: Kd ≈ 11 nM; Straight‑chain VLCFA‑CoAs (C20–C24): Kd 3–29 nM; Free fatty acids: weak binding |
| Quantified Difference | Branched/very‑long‑chain acyl‑CoAs bind with >100‑fold higher affinity than corresponding free acids |
| Conditions | Fluorescence quenching assay using recombinant PPARα ligand‑binding domain |
Why This Matters
High‑affinity PPARα activation is central to peroxisomal β‑oxidation induction; the CoA thioester, not the free acid, is the active ligand [1].
- [1] Hostetler, H. A., et al. (2006). Very‑long‑chain and branched‑chain fatty acyl‑CoAs are high affinity ligands for the peroxisome proliferator‑activated receptor α (PPARα). Biochemistry, 45(24), 7669–7681. View Source
